Cas no 393810-25-8 (methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• CAS No: 393810-25-8
• MF: C₆H₈FNO₃
• MW: 161.131025314331
• MDL: MFCD28958357
• CID: 299656
• PubChem ID: 10855778
• Update Time: 2025-10-28

methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-fluoro-5-oxo-, methyl ester, (4R)-
• L-Proline, 4-fluoro-5-oxo-, methyl ester, (4R)- (9CI)
• methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• 393810-25-8
• SCHEMBL20077557
• (2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate
• 95048-75-2
• CS-0254883
• EN300-20122323

• MDL： MFCD28958357
• Inchi： 1S/C6H8FNO3/c1-11-6(10)4-2-3(7)5(9)8-4/h3-4H,2H2,1H3,(H,8,9)/t3-,4+/m1/s1
• InChI Key： IVCVISIMTCJZHG-DMTCNVIQSA-N
• SMILES： F[C@H]1C(N[C@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 161.04882128g/mol
• Monoisotopic Mass: 161.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate

Methyl (2S,4R)-4-Fluoro-5-Oxopyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate, also known by its CAS number 393810-25-8, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug discovery and material science. The molecule features a five-membered ring system with a fluorine atom at the 4-position and a carbonyl group at the 5-position, making it a valuable intermediate in the synthesis of bioactive compounds.

The stereochemistry of this compound is particularly noteworthy. The (2S,4R) configuration indicates that the molecule has two chiral centers, which are critical for its biological activity. Stereoisomerism plays a pivotal role in determining the pharmacokinetic properties of a compound, such as absorption, distribution, metabolism, and excretion. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over chiral centers during synthesis.

The synthesis of methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine derivative. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee) in the product. Asymmetric catalysis has emerged as a powerful tool in organic synthesis, enabling the construction of complex molecules with high precision and efficiency.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility profile is influenced by the presence of both hydrophilic and hydrophobic groups within its structure. The methyl ester group contributes to its lipophilicity, while the carbonyl group introduces some degree of polarity. These properties make it suitable for use in various pharmaceutical formulations where controlled release and bioavailability are critical factors.

Recent research has focused on the biological activity of methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, it has been shown to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The inhibition of AChE leads to increased levels of acetylcholine in the brain, which can improve cognitive function in patients with neurodegenerative conditions.

Furthermore, this compound has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have revealed that it possesses anti-inflammatory properties by modulating key inflammatory pathways such as NF-kB and COX-2. These findings suggest that methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate could serve as a lead compound for the development of novel anti-inflammatory drugs.

Another area of interest is its application in agrochemicals. Given its ability to inhibit specific enzymes involved in plant growth regulation, this compound has been explored as a potential herbicide or plant growth regulator. Field trials have shown promising results in terms of selectivity and efficacy against target weeds without causing significant harm to crops.

The environmental impact of methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate has also been a topic of recent research. Studies have assessed its biodegradability under various environmental conditions, including soil and aquatic systems. Results indicate that the compound undergoes rapid degradation under aerobic conditions due to microbial activity. This suggests that it poses minimal risk to ecosystems when used responsibly.

In conclusion, methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate is a versatile compound with diverse applications across multiple fields. Its unique structure and stereochemistry make it an attractive candidate for drug discovery and material science. Ongoing research continues to uncover new insights into its biological activity and potential uses, underscoring its importance as a valuable chemical entity.